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Compound of Interest

Compound Name: 2-Chloro-6-fluorocinnamic acid

CAS No.: 206986-82-5

Cat. No.: B3115095

Get Quote

Technical Sourcing Guide: 2-Chloro-6-
fluorocinnamic Acid
CAS: 392-22-3 | Formula: C₉H₆ClFO₂ | MW: 200.59 g/mol [1]

Executive Summary
2-Chloro-6-fluorocinnamic acid is a high-value, disubstituted phenylpropenoid intermediate

used primarily in the synthesis of heterocyclic pharmacophores (e.g., indoles, quinolines) and

as a metabolic probe in medicinal chemistry.[1] Its specific halogenation pattern—combining

the steric bulk of chlorine at the ortho position with the metabolic blocking capability of fluorine

at the 6-position—makes it a critical tool for modulating the lipophilicity and metabolic stability

of drug candidates.[2]

This guide provides a technical roadmap for sourcing, validating, and handling this compound,

distinguishing between catalog-grade reagents for discovery and bulk-grade materials for

process development.
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Chemical Profile & Critical Quality Attributes (CQAs)
Before engaging suppliers, researchers must establish a "Golden Standard" specification to

filter out low-quality batches often derived from incomplete Knoevenagel condensations.[1][2]

Attribute Specification Technical Note

CAS Number
392-22-3 (Generic)206986-82-

5 (Specific trans-isomer)

Most commercial samples are

predominantly trans (

-isomer).[1]

Appearance
Off-white to pale yellow

powder

Dark yellow/brown indicates

oxidation or residual aldehyde.

[2]

Melting Point 165 – 169 °C

Significantly lower than 2-Cl

analog (209°C) and 2-F analog

(178°C).[1]

Purity (HPLC) ≥ 98.0% (a/a)
Major impurity: 2-Chloro-6-

fluorobenzaldehyde.[1]

Solubility
Soluble in DMSO, Methanol,

EtOAc

Poor solubility in water;

requires basic pH for aqueous

dissolution.[1][2]

1H-NMR Identity
Vinyl doublet

Hz
Confirms trans geometry.[2]

Structural Classification
The compound belongs to the class of ortho,ortho-disubstituted cinnamic acids, where the

steric crowding forces the side chain out of planarity, influencing both reactivity and binding

affinity.[1][2]
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Cinnamic Acid Derivatives

Halogenated Cinnamates

2,6-Disubstituted (Steric Block)

2-Chloro-6-fluorocinnamic acid
(CAS 392-22-3)

Click to download full resolution via product page

Figure 1: Structural classification highlighting the steric and electronic uniqueness of the 2,6-

disubstitution pattern.

Commercial Supplier Landscape
The market for 2-Chloro-6-fluorocinnamic acid is divided into Catalog Suppliers (for gram-

scale R&D) and Process/Bulk Suppliers (for kg-scale GMP/non-GMP intermediates).[1]

Tier 1: Catalog Suppliers (High Trust, Fast Lead Time)
These suppliers typically hold stock in the US/EU and provide comprehensive Certificates of

Analysis (CoA).[2]

Thermo Fisher Scientific (Alfa Aesar / Avocado Research):

Product: 2-Chloro-6-fluorocinnamic acid, predominantly trans.[1][3][4]

Catalog No: L07468.

Pack Sizes: 1g, 5g, 25g.[1][2]
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Reliability: High.[2] Standardized QC protocols ensure consistent melting point ranges.[2]

BOC Sciences:

Product: Trans-2-Chloro-6-fluorocinnamic acid.[1][3][4]

CAS Ref: 206986-82-5.[1]

Focus: Strong in fluorinated building blocks; offers custom synthesis if stock is depleted.[2]

Tier 2: Specialized & Bulk Suppliers
Best for scale-up (>100g) or when specific impurity profiling is required.[2]

Dalton Pharma Services:

Capability: North American cGMP provider.[2] Good for projects requiring regulatory

documentation.[2]

Catalog: Lists CAS 206986-82-5.[1]

Ivy Fine Chemicals:

Focus: Fine chemical manufacturer with a broad portfolio of fluorinated aromatics.[2]

CAS Ref: 392-22-3.[1][3][4][5][6][7]

Apollo Scientific:

Location: UK-based.[2][4]

Note: Often stocks the 2-chloro analog; verify specific inventory for the 2-chloro-6-fluoro

variant.

Synthetic Context & Impurity Profiling
Understanding the synthesis is crucial for troubleshooting low-purity batches.[2] The dominant

industrial route is the Knoevenagel Condensation.[2]
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Synthetic Route Analysis
The reaction involves the condensation of 2-chloro-6-fluorobenzaldehyde with malonic acid in

the presence of a base (pyridine/piperidine).[1]

2-Chloro-6-fluorobenzaldehyde
(CAS 387-45-1)

Knoevenagel Condensation
(Pyridine/Piperidine, Heat)

Malonic Acid

2-Chloro-6-fluorocinnamic acid
(Trans-isomer)

Major (>90%)

Impurity A:
Unreacted Aldehyde

Incomplete Rxn

Impurity B:
Cis-isomer

Isomerization

Click to download full resolution via product page

Figure 2: Synthetic pathway illustrating the origin of common impurities (Aldehyde and Cis-

isomer).[1]

Implications for Sourcing:

Aldehyde Contamination: If the material smells strongly of almonds or has a lower melting

point (<160°C), it likely contains unreacted 2-chloro-6-fluorobenzaldehyde.[1] This can

interfere with subsequent metal-catalyzed couplings.[1][2]

Decarboxylation: Excessive heat during synthesis can lead to the formation of 2-chloro-6-

fluorostyrene (rare in solid samples due to volatility).[1]

Quality Control & Validation Protocol
Do not rely solely on the supplier's CoA. Implement this internal validation workflow upon

receipt.

Validation Workflow
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Receive Shipment

Visual Inspection
(Expect: Off-white powder)

Melting Point Test
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Check vinylic coupling
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REJECT / Purification
(Recrystallize from EtOH/H2O)

No (<160°C)

Release for Synthesis
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Figure 3: Step-by-step quality control decision tree for incoming raw material.

Analytical Parameters
1H-NMR (300/400 MHz, DMSO-d6):

Look for the carboxylic acid proton (broad singlet, ~12-13 ppm).[1][2]

Critical: Two doublets for the alkene protons.[2] The trans coupling constant (

) should be 15.5 – 16.5 Hz.[2] A smaller coupling (~10-12 Hz) indicates the cis isomer.[1]
[2]
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HPLC Method:

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[1][2]

Mobile Phase: Acetonitrile/Water (0.1% TFA) gradient.[2]

Detection: UV at 254 nm (aromatic absorption) and 210 nm (carbonyl).[2]

Handling & Safety
Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[2]

Storage: Store in a cool, dry place. Keep container tightly closed to prevent moisture

absorption, which can catalyze decarboxylation over long periods.[2]

PPE: Standard laboratory PPE (gloves, goggles, lab coat) is sufficient.[2] Use a fume hood

when handling large quantities of powder to avoid inhalation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemblink.com/moreWebs/morewww.ivychem.com.htm
http://solarmfg.com/wp-content/uploads/2011/01/solar-alloy-metal-guide.pdf
https://www.echemi.com/sds/2-chloro-6-fluorocinnamicacid-pid_Seven22476.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL07468&PLANT=d__ALF
https://www.bocsci.com/products/main-product-7.html?page=145
https://www.ivychem.com/product_list.php?type=h
https://www.molbase.com/supplier/759282-product-2688677.html
https://www.benchchem.com/product/b3115095/docs#commercially-available-2-chloro-6-fluorocinnamic-acid-suppliers
https://www.benchchem.com/product/b3115095/docs#commercially-available-2-chloro-6-fluorocinnamic-acid-suppliers
https://www.benchchem.com/product/b3115095/docs#commercially-available-2-chloro-6-fluorocinnamic-acid-suppliers
https://www.benchchem.com/product/b3115095/docs#commercially-available-2-chloro-6-fluorocinnamic-acid-suppliers
https://www.benchchem.com/product/b3115095?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3115095?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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